Cas no 1396627-71-6 (3-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-1-(2-phenoxyethyl)urea)

• Product Name: 3-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-1-(2-phenoxyethyl)urea
• CAS No: 1396627-71-6
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• CID: 5401104
• Update Time: 2025-05-23

3-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-1-(2-phenoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• N-(1,4-Dioxaspiro[4.5]dec-2-ylmethyl)-N′-(2-phenoxyethyl)urea
• 3-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-1-(2-phenoxyethyl)urea

• Inchi： 1S/C18H26N2O4/c21-17(19-11-12-22-15-7-3-1-4-8-15)20-13-16-14-23-18(24-16)9-5-2-6-10-18/h1,3-4,7-8,16H,2,5-6,9-14H2,(H2,19,20,21)
• InChI Key： KIFVRJJPNNUPLP-UHFFFAOYSA-N
• SMILES： N(CC1COC2(CCCCC2)O1)C(NCCOC1=CC=CC=C1)=O

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 556.1±35.0 °C(Predicted)
• pka: 13.54±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-1-(2-phenoxyethyl)urea

3-({1,4-Dioxaspiro[4.5]decan-2-yl}methyl)-1-(2-phenoxyethyl)urea: A Comprehensive Overview

The compound with CAS number 1396627-71-6, known as 3-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-1-(2-phenoxyethyl)urea, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of ureas, which are widely studied in medicinal chemistry due to their potential as enzyme inhibitors, drug delivery agents, and bioactive molecules. The structure of this compound features a spiro ring system (specifically a dioxaspiro[4.5]decane) fused with a urea moiety, making it a promising candidate for various applications in the pharmaceutical and chemical industries.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving spirocyclic intermediates and urea formation. The spiro ring system in this compound is particularly interesting due to its ability to induce conformational rigidity, which is often desirable in drug design for enhancing bioavailability and selectivity. The phenoxyethyl group attached to the urea moiety further contributes to the compound's pharmacokinetic properties by potentially improving solubility and permeability.

Research into the biological activity of 3-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-1-(2-phenoxyethyl)urea has revealed its potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, studies have shown that this compound exhibits moderate inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in anti-inflammatory drug development. Additionally, its spirocyclic structure has been hypothesized to play a role in modulating the compound's interaction with cellular receptors, potentially leading to novel therapeutic applications.

The synthesis of this compound involves a series of carefully optimized reactions, including the formation of the spiro ring system via a Diels-Alder reaction followed by urea coupling. The use of environmentally friendly reagents and catalytic systems has been emphasized in recent syntheses to align with green chemistry principles. This approach not only enhances the efficiency of the synthesis but also reduces the environmental footprint associated with its production.

In terms of applications, 3-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-1-(2-phenoxyethyl)urea holds promise in several areas of medicinal chemistry. Its ability to act as a scaffold for further functionalization makes it a valuable building block for constructing more complex molecules with enhanced bioactivity. Furthermore, its unique structure suggests potential uses in drug delivery systems, where spirocyclic frameworks are known to improve drug stability and targeting capabilities.

Recent studies have also explored the photophysical properties of this compound, revealing interesting fluorescence characteristics that could be exploited in sensing applications or as imaging agents in biomedical research. The integration of such properties into diagnostic tools represents a cutting-edge direction for future research involving this compound.

In conclusion, 3-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-1-(2-phenoxyethyl)urea (CAS No: 1396627-71-6) stands out as a versatile and intriguing molecule with significant potential across multiple domains of chemistry and pharmacology. Its distinctive structure, combined with emerging insights into its biological and chemical properties, positions it as a key player in ongoing efforts to develop innovative therapeutic agents and advanced materials.